N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.3 g/mol
• IUPAC Name: N-spiro[1,3-benzodioxole-2,1//'-cyclopentane]-5-ylcyclopropanecarboxamide
• InChI: InChI=1S/C15H17NO3/c17-14(10-3-4-10)16-11-5-6-12-13(9-11)19-15(18-12)7-1-2-8-15/h5-6,9-10H,1-4,7-8H2,(H,16,17)
• InChI Key: UQECRXABDQQQBQ-UHFFFAOYSA-N
• SMILES: C1CCC2(C1)OC3=C(O2)C=C(C=C3)NC(=O)C4CC4

Description

N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to exhibit promising biological activities, making it a subject of interest for researchers in the field of drug discovery.

Mechanism of Action

The mechanism of action of N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has also been proposed that its anti-inflammatory and antioxidant activities may be mediated through the modulation of various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide can modulate the expression of various genes and proteins involved in cancer cell growth and survival. It has also been found to reduce the levels of pro-inflammatory cytokines and reactive oxygen species, which are implicated in the pathogenesis of inflammatory diseases. Additionally, this compound has been shown to have low toxicity, indicating its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide is its ability to selectively target cancer cells, while sparing normal cells. This makes it a promising candidate for the development of cancer therapeutics with minimal side effects. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may pose challenges in drug formulation and delivery.

Future Directions

There are several future directions for the research on N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide. One potential area of investigation is the development of novel drug delivery systems that can enhance its solubility and bioavailability. Another direction is the exploration of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide has been reported in the literature. The most common method involves the reaction of 1,3-benzodioxole-2-carboxylic acid with cyclopentanone in the presence of a Lewis acid catalyst, followed by the reaction with N,N-dimethylformamide dimethyl acetal and cyclopropanecarbonyl chloride.

Scientific Research Applications

N-spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-ylcyclopropanecarboxamide has been investigated for its potential as a therapeutic agent. Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.